INCB047986
Description
INCB047986 is a potent JAK inhibitor, currently being developed by Incyte.
Scientific Research Applications
Scientific Software Frameworks and Grid Computing
Scientific research applications are complex to develop, use, and maintain. This complexity arises from the traditional approach of writing scientific software from scratch in programming languages like C and Fortran. In contrast, commercial applications often utilize toolkits and frameworks for rapid development. Recently, scientific software frameworks have emerged to grid-enable existing applications and facilitate new application development. These frameworks aim to improve programming productivity by offering a structured way to create and manage scientific applications (Appelbe et al., 2007).
Data-Intensive Analysis in Science
Data-intensive science involves the use of scientific software applications for analysis and processes. To effectively support scientists, these applications need to meet key requirements like interoperability, integration, automation, reproducibility, and efficient data handling. While individual technologies like workflow, service, and portal can address some of these requirements, a hybrid approach is often necessary to fully cater to the needs of data-intensive scientific research (Yao et al., 2014).
Software-Defined Cyberinfrastructure for Data Management
Managing the lifecycle of scientific data involves numerous repetitive and time-consuming tasks. Automating these tasks through a Software Defined Cyberinfrastructure can alleviate the strain on researchers. By specifying high-level management policies, researchers can automate activities like data movement and metadata extraction, significantly enhancing research productivity (Chard et al., 2017).
Designing Software for Scientists
The increasing digitization of scientific research calls for software that empowers scientists to automate routine activities. Tools like the Taverna Workbench and myExperiment web platform exemplify this trend, enabling scientists to create, share, and execute workflows and scripts that capture parts of the scientific method. Such software design is crucial for enhancing scientists' productivity and collaboration (De Roure & Goble, 2009).
Trends in Scientific Software Usage
The analysis of scientific data necessitates the use of statistical software like SPSS and Minitab. These software tools are particularly popular among researchers who are not inclined towards advanced programming or mathematics, providing a user-friendly interface for complex data analysis. The usage of these software tools is steadily increasing, indicating their significance in the scientific research community (Okagbue et al., 2021).
properties
Molecular Formula |
C20H16FN7OS |
|---|---|
Appearance |
Solid powder |
synonyms |
INCB047986; INCB-047986; INCB 047986.; NONE |
Origin of Product |
United States |
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